Cas no 935534-47-7 (5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine)

5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine structure
935534-47-7 structure
Product Name:5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine
CAS No:935534-47-7
MF:C5H3BrF3N3
MW:241.996629953384
MDL:MFCD09261254
CID:1006500
PubChem ID:45382152
Update Time:2025-07-28

5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine
    • 5-Bromo-4-(trifluoromethyl)-2-pyrimidinamine
    • 5-Bromo-4-trifluoromethyl-pyrimidin-2-ylamine
    • C5H3BrF3N3
    • KSC672M4H
    • FAMGPURZLOTOKD-UHFFFAOYSA-N
    • BCP21748
    • RW2969
    • KM3201
    • EBD472472
    • SBB070665
    • CM10690
    • SB18612
    • SY020947
    • AB0002554
    • ST2406134
    • W9618
    • FT-
    • 5-Bromo-4-(trifluoromethyl)-2-pyrimidinamine (ACI)
    • 2-Amino-5-bromo-4-trifluoromethylpyrimidine
    • BDBM626211
    • 5-Bromo-4-(trifluoromethyl)pyrimidine-2-ylamine;
    • AS-5575
    • J-517057
    • CS-0030394
    • 5-bromo-4-(trifluoromethyl)-2-pyrimidylamine
    • 2-Amino-5-bromo-4-(trifluoromethyl)pyrimidine
    • DB-079610
    • EN300-77450
    • 5-Bromo-4-(trifluoromethyl)-2-pyrimidineamin
    • 5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine, 2-Amino-5-bromo-4-(trifluoromethyl)-1,3-diazine
    • Z1197865679
    • 935534-47-7
    • MFCD09261254
    • AKOS015833941
    • SCHEMBL335775
    • DTXSID90670195
    • MDL： MFCD09261254
    • Inchi： 1S/C5H3BrF3N3/c6-2-1-11-4(10)12-3(2)5(7,8)9/h1H,(H2,10,11,12)
    • InChI Key： FAMGPURZLOTOKD-UHFFFAOYSA-N
    • SMILES： FC(C1C(Br)=CN=C(N)N=1)(F)F

Computed Properties

  • Exact Mass: 240.94600
  • Monoisotopic Mass: 240.946
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.892
  • Melting Point: No data available
  • Boiling Point: 316.4℃ at 760 mmHg
  • Flash Point: 145.1±30.7 °C
  • Refractive Index: 1.528
  • PSA: 51.80000
  • LogP: 2.42130
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine Security Information

5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine Pricemore >>

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5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine Production Method

Production Method 1

16075-42-6 16075-42-6
935534-47-7 935534-47-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  2.5 h, rt; 4.5 h, rt
Reference
2-Oxooxazolidinylpyrimidine derivatives as PI3K inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 2

16075-42-6 16075-42-6
935534-47-7 935534-47-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  20 h, rt
Reference
Preparation of dimorpholinopyrimidines for inhibiting hamartoma tumor cells
, World Intellectual Property Organization, , ,

Production Method 3

16075-42-6 16075-42-6
935534-47-7 935534-47-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  20 h, rt
Reference
Identification of NVP-BKM120 as a Potent, Selective, Orally Bioavailable Class I PI3 Kinase Inhibitor for Treating Cancer
Burger, Matthew T.; Pecchi, Sabina; Wagman, Allan; Ni, Zhi-Jie; Knapp, Mark; et al, ACS Medicinal Chemistry Letters, 2011, 2(10), 774-779

Production Method 4

16075-42-6 16075-42-6
935534-47-7 935534-47-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  20 h, rt
Reference
Pyrimidine derivatives used as PI-3 kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 5

16075-42-6 16075-42-6
935534-47-7 935534-47-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  5 h, 50 °C; 15 h, rt
Reference
Preparation of morpholinopurine compounds as PI3K and/or mTOR inhibitors
, World Intellectual Property Organization, , ,

Production Method 6

16075-42-6 16075-42-6
935534-47-7 935534-47-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ;  2 d, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Mechanistic target of rapamycin signaling pathway inhibitors, therapeutic applications, and preparation
, World Intellectual Property Organization, , ,

Production Method 7

16075-42-6 16075-42-6
935534-47-7 935534-47-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  20 h, rt
Reference
Pyridine derivatives as PI3K inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 8

16075-42-6 16075-42-6
935534-47-7 935534-47-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  2.5 h, rt; 4.5 h, rt
Reference
Preparation of oxazolidin-2-one compounds and uses thereof as PI3K inhibitors
, World Intellectual Property Organization, , ,

Production Method 9

16075-42-6 16075-42-6
935534-47-7 935534-47-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  20 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water
Reference
Preparation of imidazo[1,2-a]pyridines and imidazo[1,2-b]pyridazines as PI-3 kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 10

16075-42-6 16075-42-6
935534-47-7 935534-47-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  5 h, 50 °C; 15 h, rt
Reference
Preparation of morpholinopurine compounds for inhibiting PI3K and/or mTOR
, Japan, , ,

Production Method 11

16075-42-6 16075-42-6
935534-47-7 935534-47-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  2 h, rt
Reference
Preparation of 2-Morpholino-4,6-disubstituted pyrimidine analogues and their application as anticancer agents
, World Intellectual Property Organization, , ,

Production Method 12

935534-47-7 935534-47-7
Reaction Conditions
Reference
Pi 3-kinase inhibitors and methods of their use
, United States, , ,

Production Method 13

935534-47-7 935534-47-7
Reaction Conditions
Reference
Method of inhibiting hamartoma tumor cells
, United States, , ,

5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine Raw materials

5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine Preparation Products

5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine Related Literature

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935534-47-7 (5-Bromo-4-(trifluoromethyl)pyrimidin-2-amine) Related Products

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